rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine
Overview
Description
Rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine (rac-DMCP) is a cyclic amine that has been studied for its potential use in a variety of scientific applications. It is a chiral compound, meaning that it can exist as either a right- or left-handed molecule. Rac-DMCP has been studied for its utility in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of new molecules. It has also been studied for its potential in the fields of biochemistry and physiology.
Scientific Research Applications
Rac-DMCP has been studied for its potential use in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of new molecules. It has also been used in the fields of biochemistry and physiology. In biochemistry, rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine has been studied for its potential to act as a chiral auxiliary in the synthesis of enantiomerically pure compounds, as well as its potential to act as a chiral shift reagent. In physiology, this compound has been studied for its potential to act as a neurotransmitter agonist and antagonist.
Mechanism of Action
Rac-DMCP has been studied for its ability to act as a chiral auxiliary or chiral shift reagent in the synthesis of enantiomerically pure compounds. It has also been studied for its ability to act as a neurotransmitter agonist and antagonist. In the case of chiral auxiliaries, rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine acts as a catalyst for the formation of enantiomerically pure compounds by promoting the formation of a diastereomeric transition state. In the case of chiral shift reagents, this compound acts as a catalyst for the formation of enantiomerically pure compounds by promoting the formation of a diastereomeric transition state. In the case of neurotransmitter agonists and antagonists, this compound acts by binding to the receptor sites of the neurotransmitter and either activating or blocking the receptor.
Biochemical and Physiological Effects
Rac-DMCP has been studied for its potential to act as a chiral auxiliary in the synthesis of enantiomerically pure compounds, as well as its potential to act as a chiral shift reagent. It has also been studied for its potential to act as a neurotransmitter agonist and antagonist. In terms of biochemical effects, this compound has been studied for its potential to promote the formation of enantiomerically pure compounds, as well as its potential to act as a neurotransmitter agonist and antagonist. In terms of physiological effects, this compound has been studied for its potential to act as a neurotransmitter agonist and antagonist, as well as its potential to interact with other drugs and medications.
Advantages and Limitations for Lab Experiments
Rac-DMCP has several advantages for lab experiments. Its chiral nature makes it useful for the synthesis of enantiomerically pure compounds, and its ability to act as a chiral shift reagent makes it useful for the synthesis of compounds with different stereochemical configurations. Additionally, its ability to act as a neurotransmitter agonist and antagonist makes it useful for studying the effects of neurotransmitters on the body. However, rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine has some limitations for lab experiments. Its chiral nature can make it difficult to synthesize, and its ability to interact with other drugs and medications can make it difficult to study its effects in vivo.
Future Directions
There are several potential future directions for the study of rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine. These include further research into its potential to act as a chiral auxiliary and chiral shift reagent in the synthesis of enantiomerically pure compounds, as well as its potential to act as a neurotransmitter agonist and antagonist. Additionally, further research into its potential to interact with other drugs and medications could provide valuable insight into its physiological effects. Finally, further research into its potential to act as a building block for the synthesis of new molecules could provide new opportunities for the development of novel therapeutic agents.
Synthesis Methods
Rac-DMCP can be synthesized in a variety of ways, including through the reaction of dimethylcyclobutanone with dimethylamine or through the reaction of N-methylcyclopropanecarboxylic acid with dimethylamine. The synthesized rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine is typically isolated as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine involves the reduction of a ketone intermediate followed by a reductive amination reaction.", "Starting Materials": [ "2-butanone", "methylmagnesium bromide", "1,2-dibromopropane", "sodium borohydride", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: React 2-butanone with methylmagnesium bromide to form the corresponding alcohol intermediate.", "Step 2: React the alcohol intermediate with 1,2-dibromopropane to form the cyclopropane intermediate.", "Step 3: Reduce the ketone group in the cyclopropane intermediate using sodium borohydride.", "Step 4: React the reduced cyclopropane intermediate with ammonium chloride and sodium hydroxide to form the amine intermediate.", "Step 5: Purify the amine intermediate using hydrochloric acid and water.", "Step 6: Recrystallize the purified amine intermediate using diethyl ether to obtain rac-(1R,2R)-N,2-dimethylcyclopropan-1-amine." ] } | |
CAS RN |
2153015-30-4 |
Molecular Formula |
C5H11N |
Molecular Weight |
85.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
